Cas no 1202710-57-3 (GSTO-IN-2)

• Product Name: GSTO-IN-2
• CAS No: 1202710-57-3
• Molecular Formula: C₃₃H₅₂N₂O₉
• Molecular Weight: 620.773990631104
• CID: 4577095
• PubChem ID: 45102203

GSTO-IN-2 Properties

Names and Identifiers

• GSTO-IN-2
• GSTO inhibitor 2
• L-Aspartic acid, L-γ-glutamyl-, 21-[(3α,5β)-23-carboxy-24-norcholan-3-yl] ester
• G16386
• AKOS040733333
• DA-53769
• HY-112534
• (2S)-2-amino-5-[[(2S)-3-carboxy-1-[[(3R,5R,8R,9S,10S,13R,14S,17R)-17-[(2R)-4-carboxybutan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• CS-0046325
• 1202710-57-3

• InChIKey： GEYBDXYFLCDBPT-RHGDXGROSA-N
• Inchi： 1S/C33H52N2O9/c1-18(4-11-28(37)38)22-7-8-23-21-6-5-19-16-20(12-14-32(19,2)24(21)13-15-33(22,23)3)44-31(43)26(17-29(39)40)35-27(36)10-9-25(34)30(41)42/h18-26H,4-17,34H2,1-3H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42)/t18-,19-,20-,21+,22-,23+,24+,25+,26+,32+,33-/m1/s1
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@@H](OC(=O)[C@H](CC(=O)O)NC(=O)CC[C@H](N)C(=O)O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)O)C

Computed Properties

• Exact Mass: 620.36728124g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 14
• Monoisotopic Mass: 620.36728124g/mol
• Heavy Atom Count: 44
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 193Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives